Cas no 112513-85-6 (5-bromo-2,2'-Bi-1H-imidazole)

• Product Name: 5-bromo-2,2'-Bi-1H-imidazole
• CAS No: 112513-85-6
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 1099292
• PubChem ID: 13809939
• Update Time: 2025-04-20

5-bromo-2,2'-Bi-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,2'-Bi-1H-imidazole
• 112513-85-6
• 5-Bromo-2,2a(2)-bi-1H-imidazole
• DTXSID201309495
• CHEMBL112948

• Inchi： 1S/C6H5BrN4/c7-4-3-10-6(11-4)5-8-1-2-9-5/h1-3H,(H,8,9)(H,10,11)
• InChI Key： OEWXNAQEGAUHDV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=NC=CN2)N1

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.4Ų